Cas no 910635-54-0 (Benzo[c]thiophene-1-carboxylic acid, 5,5-diethyl-4,5,6,7-tetrahydro-)

• Product Name: Benzo[c]thiophene-1-carboxylic acid, 5,5-diethyl-4,5,6,7-tetrahydro-
• CAS No: 910635-54-0
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 1967509
• PubChem ID: 57508891
• Update Time: 2025-04-21

Benzo[c]thiophene-1-carboxylic acid, 5,5-diethyl-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene-1-carboxylic acid, 5,5-diethyl-4,5,6,7-tetrahydro-
• 5,5-diethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
• SCHEMBL1860995
• 910635-54-0
• OAPDVGOWBVNNOL-UHFFFAOYSA-N
• DB-340586

• Inchi： 1S/C13H18O2S/c1-3-13(4-2)6-5-10-9(7-13)8-16-11(10)12(14)15/h8H,3-7H2,1-2H3,(H,14,15)
• InChI Key： OAPDVGOWBVNNOL-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1C(=O)O)CCC(CC)(CC)C2

Computed Properties

• Exact Mass: 238.10275099Da
• Monoisotopic Mass: 238.10275099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 65.5Ų